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Introduction

O-methylated flavones are a subclass of flavonoids characterized by the presence of one or

more methoxy groups on their basic flavone structure. This methylation significantly influences

their metabolic stability and bioavailability, often enhancing their therapeutic potential compared

to their polyhydroxylated counterparts.[1] Among these, diosmetin (3′,5,7-trihydroxy-4′-

methoxyflavone) has emerged as a compound of significant scientific interest. It is the aglycone

of diosmin, a well-known phlebotonic agent.[2][3] Diosmetin itself demonstrates a wide array of

pharmacological activities, including anticancer, antioxidant, and anti-inflammatory properties,

making it a promising candidate for drug development.[2][4] This guide provides an in-depth

overview of the natural occurrence, biosynthesis, biological activities, and molecular

mechanisms of diosmetin, supplemented with quantitative data and detailed experimental

protocols for researchers.

Natural Occurrence and Biosynthesis
Natural Sources
Diosmetin is found in various plants, most notably in citrus fruits, olive leaves (Olea europaea),

and certain legumes like Acacia farnesiana. It often occurs as its 7-O-rutinoside glycoside,

diosmin, which is then hydrolyzed by intestinal microflora to release the active aglycone,

diosmetin, prior to absorption.
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Table 1: Quantitative Analysis of Diosmetin and its Glycoside (Diosmin) in Various Plant

Sources

Plant Source Part Compound Concentration Reference

Bergamot
(Citrus
bergamia)

Juice
Diosmetin
Glycosides

High

Orange (Citrus

sinensis)
Peel

Hesperidin

(precursor)
High

Lemon (Citrus

limon)
Fruit Diosmetin Present

Olive (Olea

europaea)
Leaves Diosmetin Present

| Mentha piperita | Leaves | Hesperidin (precursor) | 504.2 mg/L | |

Biosynthesis
Diosmetin is biosynthesized from the flavone luteolin through a methylation reaction. The

process is part of the broader phenylpropanoid pathway. The key step is the O-methylation of

the 4'-hydroxyl group of luteolin, a reaction catalyzed by a specific flavonoid 4'-O-

methyltransferase (F4'OMT). This enzymatic conversion is a critical step in tailoring the

biological activity of the flavonoid.
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Phenylpropanoid Pathway

Flavonoid Synthesis

Phenylalanine

Cinnamic_acid

PAL

p_Coumaroyl_CoA
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Naringenin

CHI

Luteolin
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Diosmetin
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Diosmetin-Induced Apoptosis Pathway

Diosmetin

p53

Upregulates

Bax ↑ Bcl-2 ↓

Mitochondria

Permeabilizes Inhibits

Caspase-9

Activates

Caspase-3

Activates

Apoptosis

Executes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diosmetin-Induced Cell Cycle Arrest

Cell Cycle Progression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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